N-(5-(cyclohex-3-enecarbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)thiophene-3-carboxamide

Specification

• CAS No.: 1428350-89-3
• Molecular Formula: C18H19N3O2S2
• Molecular Weight: 373.49
• IUPAC Name: N-[5-(cyclohex-3-ene-1-carbonyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]thiophene-3-carboxamide
• Standard InChI: InChI=1S/C18H19N3O2S2/c22-16(13-7-9-24-11-13)20-18-19-14-6-8-21(10-15(14)25-18)17(23)12-4-2-1-3-5-12/h1-2,7,9,11-12H,3-6,8,10H2,(H,19,20,22)
• Standard InChI Key: QAURICYOOMEEBK-UHFFFAOYSA-N
• SMILES: C1CC(CC=C1)C(=O)N2CCC3=C(C2)SC(=N3)NC(=O)C4=CSC=C4

Introduction

N-(5-(cyclohex-3-enecarbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)thiophene-3-carboxamide is a complex organic heterocyclic compound. It belongs to the class of thiazolo[5,4-c]pyridine derivatives, known for their diverse pharmacological potential. The compound incorporates a thiophene moiety and a tetrahydrothiazole ring, which are critical for its potential therapeutic applications.

Synthesis Overview

The synthesis of this compound involves multiple steps utilizing cyclohexenecarboxylic acid derivatives and thiazolo-pyridine frameworks. Key parameters include:

• Temperature control.

• Solvent choice (e.g., DMF or DMSO).

• Use of coupling agents like EDC or DCC for amide bond formation.

Purification techniques such as chromatography are employed to isolate the final product with high purity.

Potential Applications

This compound has garnered interest in medicinal chemistry due to its structural complexity and potential biological activity. Although specific mechanisms of action are not fully elucidated, similar compounds in this class have demonstrated:

• Enzyme inhibition capabilities.

• Therapeutic potential in drug development.

Further research is required to explore its pharmacological properties and optimize its structure for targeted applications.

Analytical Techniques

To confirm its structure and purity, standard analytical methods can be applied:

• Nuclear Magnetic Resonance (NMR): For determining the arrangement of atoms.

• Mass Spectrometry (MS): For molecular weight verification.

• X-ray Crystallography: To analyze atomic-level structural details.

Research Gaps and Future Directions

While N-(5-(cyclohex-3-enecarbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)thiophene-3-carboxamide shows promise, several gaps remain:

• Lack of detailed physical property data (e.g., melting/boiling points).

• Limited information on biological activity metrics such as IC50 values.

• Absence of comprehensive in vivo or in vitro studies.

Future research should focus on:

• Elucidating the mechanism of action through docking studies or receptor-binding assays.

• Exploring modifications to enhance potency and selectivity.

• Conducting preclinical trials to evaluate safety and efficacy profiles.